Cas no 1803780-40-6 (Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate
• CAS No: 1803780-40-6
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4956607
• Update Time: 2025-09-28

Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-2-17-10(16)6-3-7(5-15)9(18)8(4-6)11(12,13)14/h3-4,18H,2H2,1H3
• InChI Key： OUIULDHPSHNLRS-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=C(C(=O)OCC)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate

Research Brief on Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate (CAS: 1803780-40-6) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate (CAS: 1803780-40-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features make it particularly valuable for the development of novel therapeutic agents, especially in the areas of enzyme inhibition and targeted drug design.

Recent studies have highlighted the role of Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of cysteine protease inhibitors, which are of interest for treating parasitic infections and certain cancers. The compound's mercapto group enables selective interactions with enzyme active sites, while the trifluoromethyl moiety enhances metabolic stability and bioavailability.

In addition to its applications in drug discovery, this compound has shown promise in materials science. A 2024 study in ACS Applied Materials & Interfaces explored its use as a building block for functionalized polymers with potential applications in drug delivery systems. The researchers noted that the compound's unique electronic properties, derived from its cyano and trifluoromethyl groups, contribute to the development of materials with tailored release profiles and improved targeting capabilities.

The synthesis and characterization of Ethyl 3-cyano-4-mercapto-5-(trifluoromethyl)benzoate have been the subject of several methodological advancements. Recent work published in Organic Process Research & Development (2023) described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly significant for industrial applications, where efficient and sustainable production methods are crucial.

Looking forward, researchers anticipate expanding the applications of this compound through structural modifications and derivatization. Computational studies, including molecular docking and QSAR analyses, are being employed to predict new bioactive derivatives with enhanced pharmacological properties. The compound's versatility and the growing body of research supporting its utility suggest that it will continue to be an important tool in chemical biology and pharmaceutical development in the coming years.